Cas no 241488-36-8 (5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8naphthyridin-2-amine)

• Product Name: 5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8naphthyridin-2-amine
• CAS No: 241488-36-8
• MF: C₁₇H₈F₉N₃
• MW: 425.251154899597
• CID: 245671
• PubChem ID: 2764735
• Update Time: 2025-06-08

5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8naphthyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-2-amine,5,7-bis(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-
• 1,8-Naphthyridin-2-amine,5,7-bis(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-(9CI)
• 5,7-Bis(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,8-naphth yridin-2-amine
• 10D-029
• AKOS005074057
• 5,7-bis(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl][1,8]naphthyridin-2-amine
• 5,7-bis(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,8-naphthyridin-2-amine
• 241488-36-8
• 5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8naphthyridin-2-amine

• Inchi： 1S/C17H8F9N3/c18-15(19,20)8-2-1-3-9(6-8)27-13-5-4-10-11(16(21,22)23)7-12(17(24,25)26)28-14(10)29-13/h1-7H,(H,27,28,29)
• InChI Key： BVMKDTQJUXTKIQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC2C1=CC=C(N=2)NC1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 425.05754
• Monoisotopic Mass: 425.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8naphthyridin-2-amine

Introduction to 5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8-naphthyridin-2-amine (CAS No. 241488-36-8)

5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8-naphthyridin-2-amine (CAS No. 241488-36-8) is a highly specialized compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, particularly the presence of trifluoromethyl groups, contribute to its enhanced stability and biological activity.

The trifluoromethyl groups in 5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8-naphthyridin-2-amine play a crucial role in modulating its pharmacological properties. These groups enhance the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within cells. Additionally, the trifluoromethyl groups can influence the electronic properties of the molecule, potentially affecting its interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of 5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8-naphthyridin-2-amine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that it selectively targets and inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is a highly desirable property for potential anticancer drugs.

In another study published in the Bioorganic & Medicinal Chemistry Letters, 5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8-naphthyridin-2-amine was evaluated for its anti-inflammatory properties. The results showed that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound could be a promising candidate for treating inflammatory diseases.

The pharmacokinetic properties of 5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8-naphthyridin-2-amine have also been investigated. A study in the European Journal of Pharmaceutical Sciences reported that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for developing orally administered drugs with sustained therapeutic effects.

In addition to its therapeutic potential, 5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8-naphthyridin-2-amine has been studied for its potential as a chemical probe in biological research. Its unique structure and high affinity for specific protein targets make it an excellent tool for investigating cellular processes and signaling pathways. For example, researchers have used this compound to study the role of certain kinases in cancer cell proliferation and apoptosis.

The synthesis of 5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8-naphthyridin-2-amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 5,7-dichloro-1,8-naphthyridine with 3-(trifluoromethyl)aniline followed by trifluoromethylation reactions. The detailed synthetic protocols have been published in various scientific journals and are widely used by researchers in academic and industrial settings.

The safety profile of 5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8-naphthyridin-2-amine is an important consideration for its development as a therapeutic agent. Preclinical studies have shown that it has a favorable safety margin with no significant toxic effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 5,7-Bis(trifluoromethyl)-N-3-(trifluoromethyl)phenyl1,8-naphthyridin-2-amine (CAS No. 241488-36-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.